Cas no 50837-23-5 (Acetonitrile, [(4-bromophenyl)thio]-)

• Product Name: Acetonitrile, [(4-bromophenyl)thio]-
• CAS No: 50837-23-5
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 363958
• PubChem ID: 2433166
• Update Time: 2025-04-19

Acetonitrile, [(4-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-bromophenyl)thio]-
• 2-(4-bromophenyl)sulfanylacetonitrile
• IDI1_007872
• Enamine_005637
• AKOS008905492
• 50837-23-5
• DTXSID10368643
• Z18744575
• HMS1410A05

• Inchi： 1S/C8H6BrNS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2
• InChI Key： CLMNSXGIZPJEGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC#N

Computed Properties

• Exact Mass: 226.94048
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79